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Compound of Interest

Compound Name: 2-Methoxy-5-methylnicotinic acid

Cat. No.: B571803

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two primary synthetic routes to 2-
Methoxy-5-methylnicotinic acid, a valuable intermediate in medicinal chemistry. The routes
are analyzed based on their starting materials, reaction steps, and overall efficiency, supported
by experimental data where available.

Introduction

2-Methoxy-5-methylnicotinic acid is a substituted pyridine derivative with significant potential
as a building block in the synthesis of novel pharmaceutical compounds. Its structural features,
including the carboxylic acid, methoxy, and methyl groups, offer multiple points for chemical
modification, making it an attractive scaffold for drug discovery programs. This guide outlines
and compares two distinct synthetic pathways to this target molecule, providing detailed
protocols and data to aid researchers in selecting the most suitable method for their specific
needs.

Synthetic Route 1: From 2-Chloro-5-methylnicotinic
Acid

This route involves the initial synthesis of a chlorinated precursor, 2-chloro-5-methylnicotinic
acid, followed by a nucleophilic substitution reaction to introduce the methoxy group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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